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Compound of Interest

N-benzyl-2-(4-
Compound Name:
bromophenyl)acetamide

CAS No.: 335398-50-0

Cat. No.: B187292

Get Quote
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Substance Identification & Chemical Context

Compound Name: N-benzyl-2-(4-bromophenyl)acetamide CAS Number: 335398-50-0
Molecular Formula:

Molecular Weight: 304.18 g/mol Synonyms: 2-(4-Bromophenyl)-N-(phenylmethyl)acetamide; N-
Benzyl-4-bromophenylacetamide.[1][2][3][4][5][6][ 7]

Research Context

This compound is a secondary amide featuring two aromatic systems: a benzyl group and a 4-
bromophenyl group, linked by an acetamide core.[1][2][3][5] In drug discovery, it serves as a
lipophilic scaffold often explored in the synthesis of non-steroidal anti-inflammatory drugs
(NSAIDs) (analogous to Bromfenac intermediates) and kinase inhibitors.[3][6] Its structural
rigidity and halogenation make it a valuable "fragment" for Structure-Activity Relationship (SAR)
studies, specifically for probing hydrophobic pockets in protein targets.[1][2][3][6]

Hazard Identification (GHS Classification)
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Note: As a specialized research chemical, specific toxicological data (LD50) may be limited.[3]
[6] The following classification is derived from Structure-Activity Relationship (SAR) analysis of
analogous halogenated phenylacetamides.

Hazard Category Signal Word Hazard Statement Code
Skin Causes skin irritation.
_ o WARNING H315

Corrosion/Irritation [L121131141[5]16]
Serious Eye Causes serious eye

o WARNING o H319
Damage/Irritation irritation.[1][2][5][8][9]
STOT - Single May cause respirato

J WARNING o Y _ POy 1335
Exposure irritation.[1][2][4][5][8]

May cause long-
lasting harmful effects
Aquatic Toxicity ) to aquatic life
) Advisory ) H413
(Chronic) (Organobromine
persistence).[1][2][3]

[5]L6]

Toxicological Logic (Read-Across)

» Amide Moiety: Secondary amides are generally stable but can act as mild irritants to mucous
membranes.[1][2][3]

o Organobromine: The carbon-bromine bond is metabolically stable but can increase
lipophilicity, potentially enhancing skin absorption relative to non-halogenated analogs.[1][2]

[3][5]

e Metabolic Byproducts: Hydrolysis (though slow) could release benzylamine
(corrosive/irritant) and 4-bromophenylacetic acid (irritant).[1][2][3][5][6]

Physicochemical Properties & Stability
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Property

Value / Description

Experimental Note

Physical State

Solid (Crystalline Powder)

Likely white to off-white
needles.[1][2][3][4][5][6]

Melting Point

148-152°C (Predicted)

Higher than N-
benzylacetamide (60°C) due to

Ti-stacking of the bromophenyl
group.[1][2][3][4][5][6]

Solubility (Water)

Negligible (< 0.1 mg/mL)

Highly lipophilic (LogP = 3.5—
4.0).[3][6]

Solubility (Organic)

DMSO, DMF, DCM, Ethyl
Acetate

Soluble.[3][6]

Non-ionizable at physiological

pKa ~15 (Amide NH)

pH.[1][2][3][6]

Avoid strong oxidizers and
Stability Stable under STP. strong bases (hydrolysis risk).

[1]3]

Synthesis & Impurity Profile (Retrosynthetic Analysis)

Understanding the synthesis is critical for assessing impurity risks.[1][3][6] This compound is

typically synthesized via an amidation reaction.[1][2][3]

Primary Impurities:

e 4-Bromophenylacetic acid: Unreacted starting material (Acidic irritant).[1][2][3]

e Benzylamine: Unreacted starting material (Basic corrosive).[1][2][3]

e Thionyl Chloride/HCI: Trace residuals if acid chloride method was used.[1][2][3]
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Figure 1: Retrosynthetic pathway highlighting potential impurities (residual amine/acid) that
dictate handling precautions.[1][2][3][5][6]

Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix

e Gloves: Nitrile (0.11 mm minimum) is sufficient for the solid.[1][2][3][6] If dissolved in DCM,
use PVA or Laminate gloves, as nitrile is permeable to chlorinated solvents.[1][3][5]

e Respiratory: N95 (US) or P2 (EU) dust mask is required when weighing the powder to
prevent inhalation of particulates (H335).[3][6]

o Eyes: Safety glasses with side shields.[1][2][3][10]

Handling Protocol: "The Closed Loop"

To maintain scientific integrity and safety, treat the solid as a potential sensitizer.[1][3]

» Weighing: Always weigh inside a fume hood or a powder containment balance enclosure.[1]
[2][3] Static electricity can cause this lipophilic powder to disperse; use an anti-static gun if
necessary.[1][2][3]

e Solubilization: Add solvent slowly.[1][2][3] The heat of solution is negligible, but splashing
must be avoided.[1][3]
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o Waste: Segregate as Halogenated Organic Waste. Do not mix with non-halogenated
solvents to avoid surcharges and incineration issues.[1][2][3]

Emergency Response Logic

In the event of exposure, immediate action mitigates long-term risk.[1][3][5][6]

Identify Exposure Type

Skin Contact
(Solid/Solution)

/ i \

Eye Contact Inhalation

1. Brush off solid 1. Flush w/ water (15m) 1. Move to fresh air
2. Wash w/ Soap & Water (15m) 2. Remove contacts 2. Support breathing
3. Do NOT use alcohol (enhances absorption) 3. Seek medical aid 3. Monitor for delayed irritation

Click to download full resolution via product page

Figure 2: Emergency Triage Protocol. Note the specific instruction NOT to use alcohol on skin,
as it increases the transdermal permeability of lipophilic amides.[1][3][5][6]

Storage & Transport

o Storage Conditions: Store at 2—8°C (Refrigerated) or Room Temperature (if dry). Keep
container tightly closed. Hygroscopicity is low, but moisture can facilitate slow hydrolysis over
years.[1][3]

e Transport (DOT/IATA):

o Proper Shipping Name: Not dangerous goods (Non-regulated).
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o Note: If the substance is a highly potent research analog (unknown potency), ship as
"Chemical Kit" or "Research Substance" following IATA "De Minimis" quantities (< 19).[3]

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 10. spectrumchemical.com [spectrumchemical.com]

e 11. CN106957237B - A method of synthesis bromfenac sodium - Google Patents
[patents.google.com]

o To cite this document: BenchChem. [Technical Guide: Safety & Handling of N-benzyl-2-(4-
bromophenyl)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b187292/docs#technical-guide-safety-handling-of-n-
benzyl-2-4-bromophenyl-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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